Cas no 864858-89-9 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide
• CAS No: 864858-89-9
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 6332242
• PubChem ID: 4292165
• Update Time: 2025-10-29

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide
• F1298-0888
• SR-01000011365
• AKOS024604690
• SR-01000011365-1
• 864858-89-9
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)propanamide
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}propanamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)propionamide

• Inchi： 1S/C13H15N3O2S/c1-3-12(18)15-13-10(6-14)9-4-5-16(8(2)17)7-11(9)19-13/h3-5,7H2,1-2H3,(H,15,18)
• InChI Key： HVOOIWPCUAFKRT-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(C(C)=O)CC2)NC(CC)=O

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide

Professional Introduction to N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide (CAS No. 864858-89-9)

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines elements of thienopyridine and amide functionalities. This compound, identified by the CAS number 864858-89-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The unique structural motifs present in this molecule contribute to its distinctive chemical properties and reactivity, making it a subject of extensive research and interest.

The molecular framework of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide consists of a thienopyridine core appended with an acetyl group at the 6-position and a cyano group at the 3-position. This arrangement introduces multiple reactive sites that can be exploited for further chemical modifications and functionalization. The presence of the amide moiety at the propyl chain further enhances the compound's versatility, allowing for interactions with various biological targets.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. Thienopyridine derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide is no exception and has been studied for its potential pharmacological effects.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The thienopyridine scaffold is a well-documented pharmacophore that can interact with numerous biological targets. For instance, studies have demonstrated that thienopyridine derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are involved in various disease pathways. The acetyl and cyano groups in N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide are expected to influence its binding affinity and selectivity towards these targets.

The amide functionality at the propyl chain provides an additional layer of complexity to the compound's interactions with biological systems. Amides are known to participate in hydrogen bonding and hydrophobic interactions, which can be critical for the binding affinity of drug candidates. By incorporating an amide group into the molecular structure of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide, researchers aim to enhance its ability to interact with specific biological receptors or enzymes.

Recent advances in computational chemistry have enabled more precise predictions of the pharmacological properties of complex molecules like N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}propanamide. Molecular docking studies have been conducted to evaluate its potential binding interactions with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The acetyl and cyano groups are particularly highlighted as key determinants of its binding affinity.

In addition to computational studies, experimental investigations have also been carried out to validate these predictions. In vitro assays have shown that N-{6-acetyl-3-cyano-4H,5H,